Cas no 1876134-21-2 (5,6-dibromo-N-methyl-N-propylpyridine-3-carboxamide)

• Product Name: 5,6-dibromo-N-methyl-N-propylpyridine-3-carboxamide
• CAS No: 1876134-21-2
• MF: C₁₀H₁₂Br₂N₂O
• MW: 336.023080825806
• CID: 5453682
• PubChem ID: 126811028
• Update Time: 2025-10-28

5,6-dibromo-N-methyl-N-propylpyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5,6-Dibromo-N-methyl-N-propyl-3-pyridinecarboxamide
• 1876134-21-2
• Z2216606345
• 5,6-dibromo-N-methyl-N-propylpyridine-3-carboxamide
• EN300-26581730
• AKOS034001172

• Inchi： 1S/C10H12Br2N2O/c1-3-4-14(2)10(15)7-5-8(11)9(12)13-6-7/h5-6H,3-4H2,1-2H3
• InChI Key： OWXTXOYODGXKCC-UHFFFAOYSA-N
• SMILES： BrC1=C(N=CC(=C1)C(N(C)CCC)=O)Br

Computed Properties

• Exact Mass: 335.92959g/mol
• Monoisotopic Mass: 333.93164g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 33.2Ų

Experimental Properties

• Density: 1.652±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 418.6±45.0 °C(Predicted)
• pka: -2.85±0.70(Predicted)

Additional information on 5,6-dibromo-N-methyl-N-propylpyridine-3-carboxamide

Comprehensive Overview of 5,6-Dibromo-N-methyl-N-propylpyridine-3-carboxamide (CAS No. 1876134-21-2)

5,6-Dibromo-N-methyl-N-propylpyridine-3-carboxamide (CAS No. 1876134-21-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyridine derivative is characterized by its unique brominated structure and carboxamide functional group, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

The compound's molecular formula and structural features contribute to its reactivity and selectivity in chemical reactions. Its N-methyl-N-propyl substitution pattern enhances its lipophilicity, which is crucial for improving membrane permeability in drug candidates. Recent studies have highlighted its role in modulating enzyme activity, sparking interest in its use for targeted therapies. As the demand for small-molecule therapeutics grows, 5,6-dibromo-N-methyl-N-propylpyridine-3-carboxamide is emerging as a key building block in medicinal chemistry.

In the context of green chemistry and sustainable synthesis, this compound has been evaluated for its efficiency in catalytic processes. Researchers are investigating methods to optimize its production while minimizing environmental impact, aligning with global trends toward eco-friendly manufacturing. Its stability under various conditions also makes it a candidate for high-throughput screening platforms, where reproducibility is critical.

Another area of interest is the compound's potential in crop protection. Agrochemical companies are examining its derivatives for pest resistance properties, addressing the urgent need for novel solutions in agricultural productivity. The bromine atoms in its structure may contribute to its bioactivity, offering a pathway to develop next-generation plant growth regulators.

From a commercial perspective, CAS No. 1876134-21-2 is gaining traction in specialty chemical markets. Suppliers emphasize its high purity and compatibility with cross-coupling reactions, which are pivotal in constructing complex molecular architectures. The compound's patent landscape is also evolving, with several applications filed for its use in bioconjugation and proteomics research.

Safety and handling protocols for 5,6-dibromo-N-methyl-N-propylpyridine-3-carboxamide adhere to standard laboratory practices. While it is not classified as hazardous under current regulations, proper personal protective equipment (PPE) is recommended during handling. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to verify its identity and purity, ensuring consistency across batches.

In summary, 5,6-dibromo-N-methyl-N-propylpyridine-3-carboxamide represents a versatile tool for researchers exploring structure-activity relationships and molecular design. Its multifaceted applications—from drug development to sustainable agriculture—underscore its importance in modern science. As innovation accelerates, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in life sciences and material engineering.